Cas no 117027-64-2 (6-(1H-1,2,3,4-tetrazol-1-yl)hexanoic acid)

6-(1H-1,2,3,4-tetrazol-1-yl)hexanoic acid structure
117027-64-2 structure
Product Name:6-(1H-1,2,3,4-tetrazol-1-yl)hexanoic acid
CAS No:117027-64-2
MF:C7H12N4O2
MW:184.195780754089
MDL:MFCD11868191
CID:3654133
PubChem ID:21280275
Update Time:2025-04-22

6-(1H-1,2,3,4-tetrazol-1-yl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole-1-hexanoic acid
    • 6-(1H-Tetrazol-1-yl)hexanoic acid
    • 6-(1H-1,2,3,4-tetrazol-1-yl)hexanoic acid
    • G19241
    • 6-(tetrazol-1-yl)hexanoic acid
    • STK654564
    • SEA02764
    • MFCD11868191
    • BBL032039
    • VS-10936
    • CS-0237705
    • Z1201625997
    • 117027-64-2
    • AKOS005174931
    • SCHEMBL10637139
    • EN300-186525
    • MDL: MFCD11868191
    • Inchi: 1S/C7H12N4O2/c12-7(13)4-2-1-3-5-11-6-8-9-10-11/h6H,1-5H2,(H,12,13)
    • InChI Key: VOTHMCFDFNGEQF-UHFFFAOYSA-N
    • SMILES: N1(CCCCCC(O)=O)C=NN=N1

Computed Properties

  • Exact Mass: 184.09602564Da
  • Monoisotopic Mass: 184.09602564Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 388.8±44.0 °C at 760 mmHg
  • Flash Point: 210.7±28.7 °C

6-(1H-1,2,3,4-tetrazol-1-yl)hexanoic acid Pricemore >>

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Enamine
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OTAVAchemicals
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